molecular formula C18H16N2O4 B5528408 4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methoxyphenyl)benzamide

4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methoxyphenyl)benzamide

Cat. No. B5528408
M. Wt: 324.3 g/mol
InChI Key: DMAXSHFVDBYENN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzamide derivatives are a class of compounds with diverse pharmacological activities, including neuroleptic, antipsychotic, and gastrokinetic effects. These compounds' activities are often attributed to their specific structural features and interactions with biological targets.

Synthesis Analysis

The synthesis of benzamide derivatives involves multiple steps, including condensation, cyclization, and substitution reactions. For instance, the synthesis of similar compounds has been reported through a process involving the cyclization of N-substituted benzamides under Bischler-Napieralski conditions to produce dihydro-pyrroles, indicating a method that could potentially be adapted for synthesizing the compound (Browne et al., 1981).

Molecular Structure Analysis

X-ray diffraction analysis and computational methods like Density Functional Theory (DFT) are common for analyzing the molecular structure of benzamide derivatives. These studies reveal the compounds' crystalline forms, molecular geometry, and electronic properties, which are crucial for understanding their pharmacological activities (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including hydrolysis, amidation, and nucleophilic substitution. These reactions can significantly affect their pharmacological properties and stability.

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. For example, polymorphism in similar compounds can result in different physical properties, affecting their pharmacological efficacy and formulation (Yanagi et al., 2000).

properties

IUPAC Name

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxyphenyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O4/c1-24-15-8-4-13(5-9-15)19-18(23)12-2-6-14(7-3-12)20-16(21)10-11-17(20)22/h2-9H,10-11H2,1H3,(H,19,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMAXSHFVDBYENN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxyphenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.